Cas no 1805008-27-8 (5-Chloro-2-(difluoromethyl)-4-methylpyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-methylpyridine
• CAS No: 1805008-27-8
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4933205
• Update Time: 2025-06-15

5-Chloro-2-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethyl)-4-methylpyridine
• 5-Chloro-2-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H6ClF2N/c1-4-2-6(7(9)10)11-3-5(4)8/h2-3,7H,1H3
• InChI Key： MBRVMIFHUYVZIU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-4-methylpyridine

Introduction to 5-Chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805008-27-8)

5-Chloro-2-(difluoromethyl)-4-methylpyridine, identified by its CAS number 1805008-27-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule features a pyridine core substituted with a chloro group at the 5-position, a difluoromethyl group at the 2-position, and a methyl group at the 4-position. These structural attributes make it a versatile intermediate for synthesizing various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's unique chemical profile has garnered attention in recent years due to its potential applications in drug discovery. The presence of both electron-withdrawing and electron-donating substituents allows for diverse reactivity, enabling chemists to explore multiple synthetic pathways. In particular, the difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a valuable moiety in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of 5-Chloro-2-(difluoromethyl)-4-methylpyridine. Molecular modeling studies suggest that this compound can serve as a key scaffold for designing small-molecule inhibitors targeting specific biological pathways. For instance, its structural features are conducive to interactions with enzymes and receptors involved in inflammatory responses and cancer progression. Researchers have leveraged these insights to develop novel compounds with promising preclinical activity.

In the context of agrochemical innovation, 5-Chloro-2-(difluoromethyl)-4-methylpyridine has been explored as a precursor for herbicides and pesticides. The pyridine ring's stability and reactivity make it an ideal candidate for generating derivatives with enhanced efficacy against resistant weed species. Furthermore, the incorporation of fluorine atoms improves the compound's environmental persistence, ensuring prolonged activity in crop protection applications.

The synthesis of 5-Chloro-2-(difluoromethyl)-4-methylpyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps include chlorination, fluorination, and alkylation, each requiring precise control to achieve high yields and purity. Advances in catalytic systems have streamlined these processes, making large-scale production more feasible. This accessibility has fueled interest among industrial researchers seeking cost-effective routes to biologically relevant compounds.

One of the most compelling aspects of 5-Chloro-2-(difluoromethyl)-4-methylpyridine is its role in developing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments for conditions such as cancer and autoimmune disorders. The structural motifs present in this compound make it an attractive building block for such inhibitors.

Recent clinical trials have demonstrated the potential of derivatives of 5-Chloro-2-(difluoromethyl)-4-methylpyridine as therapeutic agents. These studies have shown that certain analogs exhibit potent anti-inflammatory properties by modulating cytokine production. The compound's ability to cross cell membranes efficiently enhances its bioavailability, a crucial factor for drug development. Such findings have prompted further investigation into optimizing its pharmacokinetic profile.

The agrochemical sector has also benefited from research involving 5-Chloro-2-(difluoromethyl)-4-methylpyridine. By integrating fluorinated pyridines into pesticide formulations, scientists have developed compounds that offer improved resistance management against pest populations. This innovation aligns with global efforts to sustain agricultural productivity while minimizing environmental impact through greener chemistry principles.

Future directions in the study of 5-Chloro-2-(difluoromethyl)-4-methylpyridine include exploring its role in photopharmacology—combining light activation with small molecules to achieve targeted therapeutic effects. The compound's photostability and ability to form covalent bonds under irradiation make it an intriguing candidate for such applications. Additionally, green chemistry approaches are being employed to develop more sustainable synthetic routes, reducing waste and energy consumption.

In conclusion,5-Chloro-2-(difluoromethyl)-4-methylpyridine (CAS No. 1805008-27-8) represents a cornerstone molecule in modern chemical research with far-reaching implications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications, from drug development to sustainable agriculture. As scientific understanding advances, this compound will continue to play a pivotal role in shaping next-generation innovations.